Cas no 104795-88-2 (Benzo[b]thiophene-2-carboxylic acid, 3-(1-methylethoxy)-)
104795-88-2 structure
Product Name:Benzo[b]thiophene-2-carboxylic acid, 3-(1-methylethoxy)-
CAS No:104795-88-2
MF:C12H12O3S
MW:236.286882400513
CID:1146011
Update Time:2024-07-26
Benzo[b]thiophene-2-carboxylic acid, 3-(1-methylethoxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzo[b]thiophene-2-carboxylic acid, 3-(1-methylethoxy)-
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- Inchi: 1S/C12H12O3S/c1-7(2)15-10-8-5-3-4-6-9(8)16-11(10)12(13)14/h3-7H,1-2H3,(H,13,14)
- InChI Key: DFVVZTPKAWLSLR-UHFFFAOYSA-N
- SMILES: C12=CC=CC=C1C(OC(C)C)=C(C(O)=O)S2
Computed Properties
- Exact Mass: 342.09264
Experimental Properties
- Density: 1.291±0.06 g/cm3(Predicted)
- Boiling Point: 403.6±25.0 °C(Predicted)
- PSA: 55.76
- pka: 3.52±0.30(Predicted)
Benzo[b]thiophene-2-carboxylic acid, 3-(1-methylethoxy)- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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